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Introduction

Natroxalate (Na2C20a) is the naturally occurring mineral form of sodium oxalate.[1] As a
member of the organic minerals group, its presence in geological settings can be an indicator
of biological activity and specific environmental conditions.[2] This technical guide provides a
comprehensive overview of the core data available for natroxalate, including its physical,
chemical, and crystallographic properties, natural occurrences, and the experimental protocols
used for its identification and characterization. This information is intended to serve as a
valuable resource for researchers in mineralogy, geochemistry, and drug development, where
understanding the properties of naturally occurring oxalates can be of significant interest.

Physicochemical and Crystallographic Properties

The fundamental properties of natroxalate are summarized in the tables below, providing a
consolidated reference for its key characteristics.

Table 1: Physical and Optical Properties of Natroxalate
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Property Value Source
Light yellow with a pink or

Color greenish tint; creamy in fine- [3]
grained aggregates.

Lustre Vitreous [3]

Hardness (Mohs) 3 [3]

2.32 g/cm?3 (measured), 2.338

Specific Gravity [4]
g/cms3 (calculated)
Perfect on {100}; distinct on
Cleavage [4]
{001} and {221}.
Fracture Interrupted [4]
Tenacity Brittle [4]
Optical Class Biaxial (-) [4]

Refractive Indices

o =1.415(2), B = 1.524(2),y =
1.592(2)

[4]

2V (measured)

72(1)°

[4]

2V (calculated)

72°

[4]

Dispersion

r < v, moderate

[4]

Solubility

Readily soluble in water and

weak acids.

[3]

Table 2: Crystallographic Data for Natroxalate
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Parameter Value Source
Crystal System Monoclinic [3114]
Space Group P2i/c [2]
Point Group 2/m [4]

_ _ , a=10.426(9) A, b = 5.255(5)
Unit Cell Dimensions [4]
A, c=3.479(3) A

B 93.14(8)° [4]

Z (formula units per unit cell) 2 [4]

[able 3: Chemical Composition of Natroxalate

Weight % (from Mt.  Theoretical Weight

Constituent . . Source
Alluaiv, Russia) % (Na2C204)

Naz20 46.24 46.25 [4]

C20s3 53.70 53.75 [4]

Total 99.94 100.00 [4]

Natural Occurrence and Geological Setting

Natroxalate is a rare mineral found in specific and highly alkaline geological environments.[1]

o Type Locality: The type locality for natroxalate is Alluaiv Mountain in the Lovozersky District
of the Murmansk Oblast, Russia.[3]

¢ Geological Setting: It occurs as a hydrothermal phase within ultra-agpaitic pegmatites and
hydrothermalites in differentiated alkalic massifs.[3][4]

o Associated Minerals: Natroxalate is found in association with aegirine, albite, elpidite, natron,
nenadkevichite, taeniolite, sphalerite, pyrite, and galena.[4]

o General Appearance: In its natural form, natroxalate can present as granular nodules up to
1-2 cm, as veinlet-like segregations, as columnar crystals 3—5 mm in length and up to 1 mm
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thick, and as radiating aggregates of crystals.[3]

Experimental Protocols

The identification and characterization of natroxalate rely on standard mineralogical and
crystallographic techniques. While detailed, step-by-step protocols are proprietary to the
original research, the following outlines the general methodologies for key analytical
experiments based on the cited literature.

X-ray Diffraction (XRD)

Purpose: To determine the crystal structure and unit cell parameters of natroxalate.
Methodology:

o Sample Preparation: A small, representative single crystal of natroxalate is carefully selected
and mounted on a goniometer head. For powder diffraction, a sample is finely ground to a
homogenous powder.

¢ Data Collection:

o Single-Crystal XRD: The mounted crystal is placed in an X-ray diffractometer. A
monochromatic X-ray beam (e.g., MoKa radiation) is directed at the crystal. The crystal is
rotated, and the diffraction patterns are collected on a detector.

o Powder XRD: The powdered sample is placed in a sample holder and subjected to a
monochromatic X-ray beam. The intensity of the diffracted X-rays is measured as a
function of the diffraction angle (26).

o Data Analysis:

o The collected diffraction data is processed to determine the unit cell dimensions and space
group.[2]

o The crystal structure is solved and refined using specialized software. The resulting atomic
coordinates and displacement parameters are used to generate a model of the crystal
structure.
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Raman Spectroscopy

Purpose: To identify the vibrational modes of the oxalate and sodium-oxygen bonds, providing
a characteristic spectral fingerprint for natroxalate.

Methodology:
o Sample Preparation: A small, clean sample of natroxalate is placed on a microscope slide.
o Data Acquisition:

o A Raman spectrometer is used, equipped with a laser of a specific wavelength (e.g., 532
nm or 785 nm).

o The laser is focused on the sample, and the scattered light is collected.

o The Raman spectrum is recorded, showing the intensity of the scattered light as a function
of the Raman shift (in cm™1).

o Spectral Interpretation: The positions and relative intensities of the Raman bands are
compared to reference spectra for oxalates. Key bands for natroxalate include those related
to C-C stretching, C-O stretching, and O-C=0 bending modes.[2] Strong absorption bands
have been noted at 520, 775, 1320, 1340, and 1640 cm~1.[3]

Visualizations
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Caption: Interrelation of natroxalate's chemical, structural, and physical properties.
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Caption: A workflow for the systematic identification of natroxalate from a sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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